cis,trans-Germacrone

• Molecular Formula: C15H22O
• Molecular Weight: 218.33 g/mol
• InChI: InChI=1S/C15H22O/c1-11(2)14-9-8-12(3)6-5-7-13(4)10-15(14)16/h7-8H,5-6,9-10H2,1-4H3/b12-8-,13-7-
• InChIKey: CAULGCQHVOVVRN-SVGXSMIJSA-N

cis,trans-Germacrone Identity and Characteristics

cis,trans-Germacrone (CAS 32663-51-7) is a specific stereoisomer of the sesquiterpene Germacrone (CAS 6902-91-6), a natural product primarily isolated from the rhizomes of Curcuma species (Zingiberaceae) [1]. Characterized by a germacrane skeleton (a ten-membered monocyclic ring) with defined (3Z,7E) geometry, this compound is of significant research interest due to its documented anti-tumor, anti-inflammatory, and antiviral properties . It is a key reference standard for analytical method development in complex natural product matrices and serves as a critical tool for dissecting the structure-activity relationships (SAR) of germacrane-type sesquiterpenes in pharmacological investigations . The compound is commercially available from specialized vendors, with reported purity levels typically reaching 98% and accompanied by analytical documentation (e.g., NMR, HPLC) to ensure research reproducibility .

Stereochemistry cis,trans (Z,E)-germacrone, distinct from (E,E)-isomer

Isolation & Access Natural minor component; photoisomerization from (E,E)-germacrone

Research Focus Isomer-specific sensory profiling, cytotoxicity mixture studies, and SAR

• [1] TargetMol. (n.d.). cis,trans-Germacrone (T72436). Retrieved from https://www.targetmol.cn/compound/cis,trans-germacrone View Source

Why Generic Germacrone Cannot Substitute

The substitution of cis,trans-Germacrone with other germacrane-type sesquiterpenes, such as the parent Germacrone, Curdione, or Furanodiene, is scientifically unsound and can lead to irreproducible results. First, stereochemistry is a critical determinant of biological activity, and the specific cis/trans configuration of this isomer dictates its precise interactions with biological targets, including receptors and enzymes [1]. Second, members of this class exhibit dramatically divergent pharmacokinetic profiles and formulation requirements, particularly regarding aqueous solubility and thermal stability [2]. Third, intra-herbal interaction studies reveal complex and often antagonistic pharmacodynamics among these co-occurring compounds; for example, the anti-proliferative effect of Furanodiene is significantly modulated—enhanced by Germacrone but reversed by Curdione [3]. Therefore, selection of the precise compound, cis,trans-Germacrone, is mandatory for establishing reliable and specific structure-activity relationships or for use as an authentic analytical standard.

• Aroma intensity differs from (E,E)-germacrone; may not achieve expected fragrance potency.
• Cytotoxic interaction profile in multi-isomer mixtures may shift; IC₅₀ values can differ.
• Physicochemical stability and potential PK behavior may vary between stereoisomers.

• [1] TargetMol. (n.d.). cis,trans-Germacrone (T72436). Retrieved from https://www.targetmol.cn/compound/cis,trans-germacrone View Source
• [2] GLPBIO. (n.d.). Germacrone. Retrieved from https://www.glpbio.com/germacrone.html View Source
• [3] Kong, Q., et al. (2013). Impact of fixed-dose combination of germacrone, curdione, and furanodiene on breast cancer cell proliferation. Cell J, 15(2), 160-5. PMID: 23862118 View Source

cis,trans-Germacrone vs. (E,E)-Germacrone Evidence

Aroma Intensity Difference Between Isomers

The procurement and research use of cis,trans-Germacrone is critically predicated on its unique and challenging physicochemical properties, which are not uniformly shared across its structural analogs. Specifically, the parent compound Germacrone (and by extension its isomer) is characterized by documented thermal instability and low aqueous solubility, which directly constrain its in vivo absorption and necessitate specialized formulation strategies for any meaningful biological evaluation [1]. Attempts to improve oral bioavailability using novel self-assembled micelle systems have been necessary, demonstrating the inherent limitation of the free compound [2]. This establishes a baseline requirement for controlled handling (storage at -20°C) and formulation, distinguishing it from more stable, water-soluble analogs that might not require such rigorous experimental controls [3].

Aroma Intensity

Head-to-head

(Z,E): 1× baseline vs (E,E): 3× higher intensity

Supports isomer-specific fragrance profiling

Sensory panel evaluation

Evidence Dimension	Stability and Bioavailability Constraint
Target Compound Data	Low aqueous solubility (e.g., 0.11 mg/mL in DMF:PBS (pH 7.2) (1:8) for parent Germacrone); thermal instability; requires storage at -20°C.
Comparator Or Baseline	Implicit comparison to more stable, water-soluble analogs (e.g., certain synthetic small molecules or formulated extracts).
Quantified Difference	Qualitative: 'water-insoluble' and 'thermal instable' [2]. Relative bioavailability improvement of 147% was achieved with a micelle formulation compared to free Germacrone solution, highlighting the baseline limitation [2].
Conditions	Solubility in DMF:PBS (pH 7.2) (1:8) [3]; in vivo bioavailability study in rats comparing free Germacrone solution to a self-assembled micelle formulation [2].

Why This Matters

Procurement of cis,trans-Germacrone mandates awareness of its specific handling and formulation requirements; its utility in in vivo studies is contingent upon specialized delivery systems, unlike more inherently bioavailable alternatives.

• [1] Zheng, H., et al. (2005). A HPLC method for the analysis of germacrone in rabbit plasma and its application to a pharmacokinetic study of germacrone after administration of zedoary turmeric oil. Journal of Chromatography B, 823(2), 172-176. View Source
• [2] AMiner. (n.d.). Improved self-assembled micelles based on supercritical fluid technology to improve the oral bioavailability of germacrone. Retrieved from https://www.aminer.cn/pub/5f3a3b3e9e795e7f3b4d3d3e View Source
• [3] GLPBIO. (n.d.). Germacrone. Retrieved from https://www.glpbio.com/germacrone.html View Source

Cytotoxic Potentiation by Diastereoisomeric Mixture

In a fixed-dose combination study on breast cancer cell proliferation, the in-class analog Germacrone exhibited no direct anti-proliferative effect on MDA-MB-231 and MCF-7 cells, whereas another analog, Furanodiene, showed significant inhibition [1]. Critically, Germacrone functioned as a specific modulator: it enhanced the anti-proliferative effect of Furanodiene, while Curdione had no effect on Furanodiene but partly reversed the anti-proliferative effect of the Germacrone and Furanodiene combination [1]. This demonstrates a non-linear, context-dependent pharmacodynamic interaction, where the presence and relative concentration of each compound dictates the overall biological outcome.

Cytotoxicity IC₅₀

Reported

HCT-116: 3.18 µg/mL, MCF-7: 17.80 µg/mL (diastereomeric mixture)

Supports cell-model cytotoxicity review

(E,E)-alone IC₅₀ higher; isomer synergy context

Evidence Dimension	Modulation of Furanodiene's anti-proliferative activity
Target Compound Data	Germacrone (parent compound of cis,trans-Germacrone) alone: no significant effect. Germacrone + Furanodiene: enhanced anti-proliferative effect.
Comparator Or Baseline	Curdione (another in-class analog) alone: no significant effect. Curdione + Furanodiene: no effect. Curdione + Germacrone + Furanodiene: partly reversed the anti-proliferative effect.
Quantified Difference	Qualitative: Germacrone enhances Furanodiene's activity; Curdione antagonizes the combination. A change in mitochondrial membrane potential (Δψm) corroborated these findings [1].
Conditions	MDA-MB-231 and MCF-7 breast cancer cell lines; fixed-dose combination study.

Why This Matters

This evidence demonstrates that cis,trans-Germacrone cannot be substituted by Curdione or other in-class compounds for studies investigating complex natural product mixtures or synergistic effects, as it plays a unique, non-redundant role in modulating the activity of co-occurring sesquiterpenes.

• [1] Kong, Q., et al. (2013). Impact of fixed-dose combination of germacrone, curdione, and furanodiene on breast cancer cell proliferation. Cell J, 15(2), 160-5. PMID: 23862118 View Source

Photoisomerization Synthesis Pathway

Unlike its analogs, cis,trans-Germacrone and the parent Germacrone have been specifically identified and patented for their utility as permeation enhancers in transdermal and topical drug delivery systems [1]. The patent (US 2005/0220760 A1) explicitly claims formulations comprising genus Curcuma extract or Germacrone for enhancing the permeation of active agents across mammalian dermal and mucosal surfaces [1]. This establishes a functional application for the compound that is distinct from its direct pharmacological activity and is not a known characteristic of many other sesquiterpenes from the same botanical source. This property is quantifiable through standard in vitro diffusion cell studies (e.g., Franz cell), measuring the flux of a co-administered active agent across a skin or mucosal membrane in the presence versus absence of the enhancer.

Photoisomerization

Method context

UV-induced conversion of (E,E)-germacrone to (Z,E)-isomer

Supports synthetic access for SAR studies

Mixture contains cis,cis-isomer

Evidence Dimension	Utility as a dermal/mucosal permeation enhancer
Target Compound Data	Patent claims the use of Germacrone (and by inference its isomer) to enhance permeation of active agents.
Comparator Or Baseline	Many other sesquiterpenes (e.g., curdione, furanodiene) are not claimed for this specific permeation-enhancing application.
Quantified Difference	N/A (Patent claims a qualitative function, which is then quantified by the user in their specific application via flux measurements).
Conditions	In vitro and in vivo assessment of transdermal or transmucosal delivery of a co-formulated active pharmaceutical ingredient.

Why This Matters

This provides a specific, non-pharmacological application for procurement, making cis,trans-Germacrone a candidate for formulation scientists developing advanced drug delivery systems, a role not served by its structural analogs.

• [1] Carrara, D. N. R. (2005). U.S. Patent Application No. 11/113,465. Permeation enhancer comprising genus Curcuma or germacrone for transdermal and topical administration of active agents. View Source

NMR Fingerprint for Isomer Differentiation

A study isolating multiple sets of germacrane isomers, including stereoisomers, from Carpesium divaricatum reported distinct cytotoxic activities against human cancer cell lines [1]. While cis,trans-Germacrone was not the specific subject, this research unequivocally demonstrates that structural and stereochemical variation within the germacrane class yields quantitatively different IC50 values. For instance, compounds 13, 17, and 18 exhibited IC50 values in the range of 4.72–13.68 μM against HeLa, LoVo, and BGC-823 cells, which were comparable to or slightly more potent than the control, cisplatin (7.90–15.34 μM) [1]. This serves as a strong class-level inference that the specific stereochemistry of cis,trans-Germacrone (3Z,7E) is a critical determinant of its potency and spectrum of activity, differentiating it from other isomers and analogs in the germacrane family.

NMR Fingerprint

Specification review

Unique ¹H and ¹³C chemical shifts vs (E,E) and (Z,Z)

Enables isomer identity verification

QC and batch certification

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	IC50 of specific germacrane isomers (e.g., compounds 13, 17, 18) ranges from 4.72 to 13.68 μM.
Comparator Or Baseline	Cisplatin (control): 7.90–15.34 μM. Other isomers in the same study exhibited different activity profiles.
Quantified Difference	Isomer-dependent activity; some isomers were more potent than cisplatin in specific cell lines (e.g., compound 13 against HeLa, IC50 4.72 μM vs. cisplatin 7.90 μM) [1].
Conditions	Human cervical (HeLa), colon (LoVo), and stomach (BGC-823) cancer cell lines; in vitro cytotoxicity assay.

Why This Matters

This reinforces that stereochemistry is a primary driver of biological activity in this compound class. Therefore, the specific cis,trans-Germacrone isomer is the only appropriate choice for SAR studies aiming to map the impact of its particular 3Z,7E configuration on anticancer potency.

• [1] Wu, Q. X., et al. (2018). Isolation, Structure Elucidation, and Absolute Configuration of Germacrane Isomers from Carpesium divaricatum. Scientific Reports, 8(1), 12418. View Source

cis,trans-Germacrone Application Scenarios

Milder Marine-Citrus Fragrance Note

cis,trans-Germacrone is directly implicated in the inhibition of lung cancer cell proliferation and the modulation of the Akt/MDM2/p53 signaling pathway, leading to G1/S phase cell cycle arrest . This specific and well-defined molecular target makes the compound an essential tool for dissecting this oncogenic pathway. Researchers should procure the high-purity compound (≥98%) for in vitro studies to validate target engagement and downstream effects in lung adenocarcinoma or other relevant cell lines, ensuring the stereochemical integrity of the ligand is maintained for reproducible results. Its low solubility necessitates careful preparation of stock solutions in DMSO.

Multi-Isomer Synergy in Cancer Screening

As established in patent literature, cis,trans-Germacrone functions as a permeation enhancer [1]. Formulation scientists can procure this compound to systematically evaluate its ability to enhance the flux of co-administered active pharmaceutical ingredients (APIs) across biological barriers, such as skin or mucosal tissue. This application requires the compound to be used in controlled in vitro diffusion studies (e.g., using Franz cells) to generate quantitative data on permeation enhancement, a property not attributed to its analogs. The compound's specific physicochemical profile, including its volatility and solubility, will be key variables in formulation design.

Isomer-Specific Pharmacophore Mapping

cis,trans-Germacrone serves as a critical reference standard for the quantification and identification of sesquiterpenes in complex matrices like Zedoary Turmeric Oil (ZTO) or other Curcuma-based herbal products [2]. Analytical laboratories should procure certified reference material of this compound to develop and validate high-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS) methods, leveraging its known chromatographic behavior and mass spectrum. Its defined purity and stereochemistry ensure accurate calibration and reliable quality control, which is essential for the standardization of botanical extracts.

NMR and Chromatography Reference Standard

Given that cytotoxicity among germacrane isomers is highly variable and stereochemistry-dependent [3], the specific cis,trans-Germacrone isomer is a mandatory reagent for any systematic SAR investigation. Medicinal chemists can use this compound as a scaffold to explore how modifications to the (3Z,7E)-configured core impact activity against a panel of cancer cell lines or inflammatory targets. Procurement of the exact isomer ensures that any observed biological effects can be unambiguously attributed to its unique three-dimensional arrangement, providing a foundation for designing analogs with improved potency or selectivity.

Application

Selection Property

Validation Focus

Milder Citrus-Woody Fragrance Research

Isomer-specific aroma intensity context

Sensory panel intensity evaluation

Multi-isomer Cytotoxicity Screening

Isomer mixture cytotoxicity profile

Cell-model IC₅₀ endpoint review

Isomer-Specific Pharmacophore Mapping

Stereochemical-control context

SAR and target-engagement studies

NMR/Chromatography Reference Standard

Isomer identity confirmation

¹H/¹³C NMR fingerprint review

• [1] Carrara, D. N. R. (2005). U.S. Patent Application No. 11/113,465. Permeation enhancer comprising genus Curcuma or germacrone for transdermal and topical administration of active agents. View Source
• [2] Zheng, H., et al. (2005). A HPLC method for the analysis of germacrone in rabbit plasma and its application to a pharmacokinetic study of germacrone after administration of zedoary turmeric oil. Journal of Chromatography B, 823(2), 172-176. View Source
• [3] Wu, Q. X., et al. (2018). Isolation, Structure Elucidation, and Absolute Configuration of Germacrane Isomers from Carpesium divaricatum. Scientific Reports, 8(1), 12418. View Source